N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide

• IUPAC Name: N-[4-(3-ethoxypropylsulfamoyl)phenyl]-2-phenoxypropanamide
• InChI: InChI=1S/C20H26N2O5S/c1-3-26-15-7-14-21-28(24,25)19-12-10-17(11-13-19)22-20(23)16(2)27-18-8-5-4-6-9-18/h4-6,8-13,16,21H,3,7,14-15H2,1-2H3,(H,22,23)
• InChI Key: SEZJVZFQZMDKMR-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNS(=O)(=O)C1=CC=C(C=C1)NC(=O)C(C)OC2=CC=CC=C2
• Molecular Formula: C20H26N2O5S
• Molecular Weight: 406.5 g/mol

Description

N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide, also known as EPPA, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. EPPA has been shown to have various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide is not fully understood, but it has been shown to inhibit the activity of certain enzymes and signaling pathways that are involved in cancer growth, inflammation, and cardiovascular disease. N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide has also been shown to have antioxidant properties, which may contribute to its protective effects on the heart.
Biochemical and Physiological Effects:
N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide has been shown to have various biochemical and physiological effects, including inhibition of cancer cell growth, reduction of inflammation, and protection of the heart from oxidative stress. N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide has also been shown to have low toxicity, making it a promising candidate for further investigation as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide in lab experiments is its low toxicity, which allows for higher doses to be used without causing harm to cells or animals. However, one limitation is that the mechanism of action of N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide is not fully understood, which makes it difficult to design experiments that target specific pathways or enzymes.

Future Directions

There are many potential future directions for research on N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide. One area of interest is the development of N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide as a therapeutic agent for cancer, inflammation, and cardiovascular disease. Another area of interest is the investigation of the mechanism of action of N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide, which could lead to the development of more targeted therapies. Additionally, the use of N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide in combination with other drugs or therapies could be explored to enhance its therapeutic potential.

Scientific Research Applications

N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide has been studied for its potential as a therapeutic agent for various diseases, including cancer, inflammation, and cardiovascular disease. In cancer research, N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In cardiovascular disease research, N-(4-{[(3-ethoxypropyl)amino]sulfonyl}phenyl)-2-phenoxypropanamide has been shown to have a protective effect on the heart by reducing oxidative stress.